Cas no 2138035-02-4 (1-Ethynyl-4-methylcyclohex-2-en-1-ol)

1-Ethynyl-4-methylcyclohex-2-en-1-ol is a specialized cyclohexenol derivative featuring both ethynyl and methyl functional groups. Its unique structure, combining an alkyne moiety with a hydroxyl group on a cyclohexene ring, makes it a valuable intermediate in organic synthesis, particularly for constructing complex cyclic frameworks. The compound's reactivity allows for selective modifications, enabling applications in pharmaceuticals, agrochemicals, and materials science. Its stereochemistry and functional group arrangement offer versatility in cycloaddition, coupling, and oxidation reactions. The methyl substitution enhances stability while maintaining reactivity, making it suitable for controlled synthetic transformations. This compound is typically handled under inert conditions due to its sensitive alkynyl and hydroxyl groups.
1-Ethynyl-4-methylcyclohex-2-en-1-ol structure
2138035-02-4 structure
Product Name:1-Ethynyl-4-methylcyclohex-2-en-1-ol
CAS No:2138035-02-4
MF:C9H12O
MW:136.190982818604
CID:6395797
PubChem ID:165746994
Update Time:2025-06-08

1-Ethynyl-4-methylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2138035-02-4
    • EN300-1155728
    • 1-ethynyl-4-methylcyclohex-2-en-1-ol
    • 1-Ethynyl-4-methylcyclohex-2-en-1-ol
    • Inchi: 1S/C9H12O/c1-3-9(10)6-4-8(2)5-7-9/h1,4,6,8,10H,5,7H2,2H3
    • InChI Key: KNQREVWHBHLNEC-UHFFFAOYSA-N
    • SMILES: OC1(C#C)C=CC(C)CC1

Computed Properties

  • Exact Mass: 136.088815002g/mol
  • Monoisotopic Mass: 136.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 20.2Ų

1-Ethynyl-4-methylcyclohex-2-en-1-ol Pricemore >>

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Additional information on 1-Ethynyl-4-methylcyclohex-2-en-1-ol

Research Brief on 1-Ethynyl-4-methylcyclohex-2-en-1-ol (CAS: 2138035-02-4): Recent Advances and Applications

1-Ethynyl-4-methylcyclohex-2-en-1-ol (CAS: 2138035-02-4) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

Recent synthetic studies have demonstrated the utility of 1-Ethynyl-4-methylcyclohex-2-en-1-ol as a key building block in the construction of complex molecular architectures. Its ethynyl and hydroxyl functional groups make it a valuable precursor for click chemistry and other coupling reactions. Researchers have successfully employed this compound in the synthesis of novel heterocyclic compounds, which exhibit promising pharmacological properties. The compound's unique structural features also enable its use in the development of targeted drug delivery systems.

In the realm of biological activity, preliminary studies suggest that derivatives of 1-Ethynyl-4-methylcyclohex-2-en-1-ol may possess anti-inflammatory and antimicrobial properties. For instance, a recent publication in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed significant inhibition of pro-inflammatory cytokines in vitro. These findings open new avenues for the development of anti-inflammatory agents based on this scaffold.

Furthermore, the compound has been investigated for its potential role in cancer therapy. A study published in Bioorganic & Medicinal Chemistry Letters revealed that 1-Ethynyl-4-methylcyclohex-2-en-1-ol derivatives could act as inhibitors of specific oncogenic pathways. The researchers observed that these derivatives selectively targeted cancer cells while sparing normal cells, suggesting a favorable safety profile. These results underscore the compound's potential as a lead structure for anticancer drug development.

In conclusion, 1-Ethynyl-4-methylcyclohex-2-en-1-ol (CAS: 2138035-02-4) represents a promising compound in chemical biology and medicinal chemistry. Its versatility in synthetic applications, combined with its emerging biological activities, makes it a valuable candidate for further research. Future studies should focus on optimizing its derivatives for enhanced efficacy and selectivity, as well as exploring its mechanisms of action in greater detail. The continued investigation of this compound is likely to yield significant contributions to the field of drug discovery and development.

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